(2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine

• IUPAC Name: N-[(4-ethoxy-3-methoxyphenyl)methyl]-2,4-dimethylaniline
• InChI: InChI=1S/C18H23NO2/c1-5-21-17-9-7-15(11-18(17)20-4)12-19-16-8-6-13(2)10-14(16)3/h6-11,19H,5,12H2,1-4H3
• InChI Key: HRGAWGDQVOQNEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNC2=C(C=C(C=C2)C)C)OC
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

(2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine, also known as DPEMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. DPEMBA is a member of the family of phenethylamines, which are known for their diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine is not fully understood. However, it has been reported to interact with various molecular targets such as the sigma-1 receptor, serotonin transporter, and voltage-gated sodium channels. (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine has also been reported to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
(2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine has also been reported to exhibit antiviral and antibacterial activities. In addition, it has been reported to exhibit anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine in lab experiments is its high purity and yield obtained through the synthesis method. (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine has also been reported to exhibit diverse pharmacological properties, making it a potential candidate for the development of novel drugs. However, the exact mechanism of action of (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine is not fully understood, which limits its potential applications.

Future Directions

For the study of (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine include investigating its potential as a ligand for the sigma-1 receptor, studying its potential as a selective serotonin reuptake inhibitor (SSRI), and developing novel drugs based on its pharmacological properties.

Synthesis Methods

The synthesis of (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine involves the reaction of 2,4-dimethylbenzaldehyde with 4-ethoxy-3-methoxybenzylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization. This synthesis method has been reported to yield (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine with high purity and yield.

Scientific Research Applications

(2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine has been studied for its potential applications in the development of novel drugs for the treatment of various diseases. It has been reported to exhibit antitumor, antiviral, and antibacterial activities. (2,4-dimethylphenyl)(4-ethoxy-3-methoxybenzyl)amine has also been studied for its potential as a selective serotonin reuptake inhibitor (SSRI) and as a ligand for the sigma-1 receptor.